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Compound of Interest

Compound Name: Valencene

Cat. No.: B1682129

Valencene Biosynthesis Pathway

Valencene is synthesized from farnesyl pyrophosphate (FPP), a central intermediate in the
isoprenoid biosynthetic pathway.[1][3][4] FPP itself is produced through two primary pathways:
the mevalonate (MVA) pathway, typically found in eukaryotes and archaea, and the 2-C-methyl-
D-erythritol 4-phosphate (MEP) pathway, predominantly active in bacteria and plant plastids.[1]
[3][5] Valencene synthase, a type of terpene synthase, catalyzes the cyclization of the linear
FPP molecule to form the bicyclic sesquiterpene, valencene.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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